![molecular formula C14H18O2 B072667 8-ethenyl-5-methylidene-4,4a,6,7,8,8a-hexahydro-3H-naphthalene-2-carboxylic acid CAS No. 1451-36-1](/img/structure/B72667.png)
8-ethenyl-5-methylidene-4,4a,6,7,8,8a-hexahydro-3H-naphthalene-2-carboxylic acid
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Overview
Description
8-ethenyl-5-methylidene-4,4a,6,7,8,8a-hexahydro-3H-naphthalene-2-carboxylic acid, also known as HNK, is a natural compound found in some plants. It has gained attention in the scientific community due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 8-ethenyl-5-methylidene-4,4a,6,7,8,8a-hexahydro-3H-naphthalene-2-carboxylic acid is not fully understood. However, it has been suggested that it works by modulating various signaling pathways in the body. This compound has been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress, which may contribute to its anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, protect against neuronal damage, and improve cognitive function. This compound has also been found to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
8-ethenyl-5-methylidene-4,4a,6,7,8,8a-hexahydro-3H-naphthalene-2-carboxylic acid has several advantages for lab experiments. It is a natural compound, making it easy to obtain and study. It has also been shown to have low toxicity, making it a safe compound to work with. However, one limitation is that its mechanism of action is not fully understood, making it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on 8-ethenyl-5-methylidene-4,4a,6,7,8,8a-hexahydro-3H-naphthalene-2-carboxylic acid. One area of interest is its potential in the treatment of neurodegenerative diseases. Further research is needed to determine its mechanism of action and to develop more effective treatments. Additionally, more studies are needed to investigate the potential of this compound in the treatment of cancer and other diseases.
Synthesis Methods
8-ethenyl-5-methylidene-4,4a,6,7,8,8a-hexahydro-3H-naphthalene-2-carboxylic acid can be synthesized from the plant extract of Magnolia officinalis. The extraction process involves the use of solvents such as ethanol, methanol, and water. The extract is then purified and subjected to various chemical reactions to obtain this compound.
Scientific Research Applications
8-ethenyl-5-methylidene-4,4a,6,7,8,8a-hexahydro-3H-naphthalene-2-carboxylic acid has been studied extensively for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has also been found to have potential in the treatment of various diseases such as Alzheimer's, Parkinson's, and multiple sclerosis.
Properties
1451-36-1 | |
Molecular Formula |
C14H18O2 |
Molecular Weight |
218.29 g/mol |
IUPAC Name |
8-ethenyl-5-methylidene-4,4a,6,7,8,8a-hexahydro-3H-naphthalene-2-carboxylic acid |
InChI |
InChI=1S/C14H18O2/c1-3-10-5-4-9(2)12-7-6-11(14(15)16)8-13(10)12/h3,8,10,12-13H,1-2,4-7H2,(H,15,16) |
InChI Key |
OBKSUSLJGNFZDQ-UHFFFAOYSA-N |
SMILES |
C=CC1CCC(=C)C2C1C=C(CC2)C(=O)O |
Canonical SMILES |
C=CC1CCC(=C)C2C1C=C(CC2)C(=O)O |
Origin of Product |
United States |
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